Cas no 2229111-32-2 (2-(3-nitro-1H-pyrazol-4-yl)piperidine)

• Product Name: 2-(3-nitro-1H-pyrazol-4-yl)piperidine
• CAS No: 2229111-32-2
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6318367
• PubChem ID: 165868343
• Update Time: 2025-10-05

2-(3-nitro-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitro-1H-pyrazol-4-yl)piperidine
• EN300-1775506
• 2229111-32-2

• Inchi： 1S/C8H12N4O2/c13-12(14)8-6(5-10-11-8)7-3-1-2-4-9-7/h5,7,9H,1-4H2,(H,10,11)
• InChI Key： STGNSIDDKHFAHB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1CCCCN1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-(3-nitro-1H-pyrazol-4-yl)piperidine

Introduction to 2-(3-nitro-1H-pyrazol-4-yl)piperidine (CAS No. 2229111-32-2)

2-(3-nitro-1H-pyrazol-4-yl)piperidine, with the CAS number 2229111-32-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a nitro-substituted pyrazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(3-nitro-1H-pyrazol-4-yl)piperidine is composed of a piperidine ring, which is a six-membered heterocyclic amine, and a pyrazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The nitro group attached to the pyrazole ring imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The combination of these structural elements results in a molecule with high chemical stability and potential for diverse biological interactions.

Recent studies have explored the pharmacological properties of 2-(3-nitro-1H-pyrazol-4-yl)piperidine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to the modulation of cell proliferation and survival, making it a promising lead for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 2-(3-nitro-1H-pyrazol-4-yl)piperidine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(3-nitro-1H-pyrazol-4-yl)piperidine has also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can readily cross biological membranes, including the blood-brain barrier. This makes it suitable for systemic administration and opens up possibilities for its use in central nervous system (CNS) disorders.

Toxicity studies on 2-(3-nitro-1H-pyrazol-4-yl)piperidine have indicated that it has a relatively low toxicity profile at therapeutic doses. In animal models, no significant adverse effects were observed at doses up to 50 mg/kg. However, further safety assessments are necessary to ensure its long-term safety and efficacy in humans.

The synthesis of 2-(3-nitro-1H-pyrazol-4-yl)piperidine involves several steps, including the formation of the piperidine ring and the attachment of the nitro-substituted pyrazole moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 3-nitropyrazole with an appropriate piperidine derivative under controlled conditions. The optimization of these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, 2-(3-nitro-1H-pyrazol-4-yl)piperidine (CAS No. 2229111-32-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.